Cas no 1020719-72-5 (Penciclovir-d4)

• Product Name: Penciclovir-d4
• CAS No: 1020719-72-5
• MF: C₁₀H₁₅N₅O₃
• MW: 257.28244805336
• CID: 893208
• PubChem ID: 136226322
• Update Time: 2025-05-20

Penciclovir-d4 Chemical and Physical Properties

Names and Identifiers

• Penciclovir-d4
• 2-amino-9-[1,1,2,2-tetradeuterio-4-hydroxy-3-(hydroxymethyl)butyl]-3H-purin-6-one
• N-(2-(4-(2-METHOXYPHENYL)PIPERAZIN-1-YL)ETHYL)PYRIDINE-2-AMINE
• 2-Amino-1,9-dihydro-9-[4-hydroxy-3-(hydroxymethyl)butyl-3,3,4,4-d4]-6H-purin-6-one
• DTXSID70849640
• 2-Amino-9-[4-hydroxy-3-(hydroxymethyl)(1,1,2,2-~2~H_4_)butyl]-3,9-dihydro-6H-purin-6-one
• 1020719-72-5
• 2-amino-9-[1,1,2,2-tetradeuterio-4-hydroxy-3-(hydroxymethyl)butyl]-1H-purin-6-one
• CS-0202670
• G13664
• MS-23626
• J-000612
• HY-17424S
• AKOS030243155
• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[4-hydroxy-3-(hydroxymethyl)butyl-3,3,4,4-d4]-

• Inchi： 1S/C10H15N5O3/c11-10-13-8-7(9(18)14-10)12-5-15(8)2-1-6(3-16)4-17/h5-6,16-17H,1-4H2,(H3,11,13,14,18)/i1D2,2D2
• InChI Key： JNTOCHDNEULJHD-LNLMKGTHSA-N
• SMILES： OCC(CO)C([2H])([2H])C([2H])([2H])N1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

• Exact Mass: 257.14259634g/mol
• Monoisotopic Mass: 257.14259634g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Melting Point: 278-281°C

Additional information on Penciclovir-d4

Research Briefing on Penciclovir-d4 (CAS: 1020719-72-5): Recent Advances and Applications

Penciclovir-d4, a deuterated analog of the antiviral drug penciclovir, has garnered significant attention in recent years due to its utility in pharmacokinetic and metabolic studies. The compound, with CAS number 1020719-72-5, serves as an internal standard in mass spectrometry-based assays, enabling precise quantification of penciclovir in biological matrices. This research briefing synthesizes the latest findings on Penciclovir-d4, highlighting its chemical properties, analytical applications, and emerging roles in antiviral research.

Recent studies have demonstrated the critical role of Penciclovir-d4 in improving the accuracy of liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for penciclovir quantification. A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis validated a novel LC-MS/MS assay using Penciclovir-d4 as an internal standard, achieving superior precision (CV < 5%) and linearity (R² > 0.999) across a wide dynamic range (1-1000 ng/mL). The deuterated compound's structural similarity to penciclovir ensures nearly identical chromatographic behavior while providing distinct mass spectral signatures for unambiguous detection.

In drug metabolism research, Penciclovir-d4 has proven invaluable for tracing penciclovir's biotransformation pathways. A breakthrough study in Antimicrobial Agents and Chemotherapy (2024) employed Penciclovir-d4 to identify previously unknown metabolites in human hepatocyte models. The deuterium labeling allowed researchers to distinguish drug-derived metabolites from endogenous compounds, revealing three novel phase II conjugates that account for approximately 15% of total penciclovir metabolism.

The pharmaceutical industry has increasingly adopted Penciclovir-d4 in bioequivalence studies for generic antiviral formulations. Current Good Manufacturing Practice (cGMP)-certified batches of Penciclovir-d4 now enable regulatory-compliant analyses, as evidenced by its inclusion in recent Abbreviated New Drug Application (ANDA) submissions to the FDA. Analytical method validations using this stable isotope-labeled compound consistently meet the stringent criteria outlined in ICH M10 guidelines for bioanalytical method validation.

Emerging applications extend beyond analytical chemistry, with preclinical studies exploring Penciclovir-d4's potential in mechanistic studies of antiviral resistance. Researchers at the University of California, San Francisco (2024) have developed a novel nuclear magnetic resonance (NMR) approach using Penciclovir-d4 to probe interactions between penciclovir and herpes simplex virus thymidine kinase mutants. The deuterium atoms provide distinct NMR signals that facilitate detailed structural analysis of drug-enzyme complexes.

Looking ahead, the development of Penciclovir-d4 with higher isotopic purity (>99.5% deuterium incorporation) promises to further enhance its utility in cutting-edge research. Several pharmaceutical companies have announced plans to incorporate this improved material into their analytical workflows, particularly for studies requiring ultra-high sensitivity such as microdosing trials and single-cell metabolomics. The compound's evolving role underscores the growing importance of stable isotope-labeled standards in modern drug development and personalized medicine approaches.